Cas no 2624417-93-0 (3-Ethoxy-4-fluoro-5-(methylthio)benzoic acid)

• Product Name: 3-Ethoxy-4-fluoro-5-(methylthio)benzoic acid
• CAS No: 2624417-93-0
• MF: C₁₀H₁₁FO₃S
• MW: 230.2559
• CID: 5077334
• Update Time: 2022-06-06

3-Ethoxy-4-fluoro-5-(methylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-4-fluoro-5-(methylthio)benzoic acid

• Inchi： 1S/C10H11FO3S/c1-3-14-7-4-6(10(12)13)5-8(15-2)9(7)11/h4-5H,3H2,1-2H3,(H,12,13)
• InChI Key： PUTFNUMODJKOPB-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C1=C([H])C(C(=O)O[H])=C([H])C(=C1F)OC([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives